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Compound of Interest

Compound Name: Cerium(IV) ammonium nitrate

Cat. No.: B239454 Get Quote

Essential Safety and Handling Guide for Cerium(IV)
Ammonium Nitrate
This guide provides immediate, essential safety protocols and logistical information for handling

Cerium(IV) ammonium nitrate (CAN) in a laboratory setting. Adherence to these procedures

is critical for ensuring the safety of researchers, scientists, and drug development

professionals.

Cerium(IV) ammonium nitrate is a strong oxidizing agent widely used in organic synthesis. Its

hazardous nature necessitates strict safety precautions to prevent injury and property damage.

This document outlines the necessary personal protective equipment (PPE), handling

procedures, emergency response, and disposal plans.

Hazard Identification and Classification
Cerium(IV) ammonium nitrate is classified with multiple hazards. Understanding these is the

first step toward safe handling.
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Hazard Class Hazard Statement GHS Pictogram

Oxidizing Solid
H272: May intensify fire;

oxidizer.[1][2]
Flame over circle

Acute Toxicity (Oral)
H302: Harmful if swallowed.[1]

[3]
Exclamation mark

Skin Corrosion/Irritation

H314: Causes severe skin

burns and eye damage.[4][5]

H315: Causes skin irritation.[1]

Corrosion, Exclamation mark

Serious Eye Damage

H319: Causes serious eye

irritation.[1] H314: Causes

severe skin burns and eye

damage.[4][5]

Corrosion, Exclamation mark

Respiratory Irritation
H335: May cause respiratory

irritation.[1][2]
Exclamation mark

Skin Sensitization
H317: May cause an allergic

skin reaction.[4][5]
Exclamation mark

Corrosive to Metals
H290: May be corrosive to

metals.[6]
Corrosion

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Cerium(IV) ammonium nitrate to minimize

exposure risk.
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Body Part Required PPE Standard/Specification

Eyes/Face
Chemical safety goggles and a

face shield.[1][7]

Goggles should meet EN 166

or OSHA 29 CFR 1910.133

standards.[8][9]

Skin

Nitrile or rubber gloves.[1] A

lab coat or chemical-resistant

apron.[1]

Gloves should be tested to EN

374 or equivalent.[6][7]

Respiratory

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if dust is

generated or ventilation is

inadequate.[1][8][10]

Use in conjunction with local

exhaust ventilation or a

chemical fume hood.[1][10]

Facility Requirements: Always ensure that eyewash stations and safety showers are readily

accessible and in close proximity to the workstation.[1][10]

Operational Plan: Handling and Storage Protocol
1. Engineering Controls:

Always handle Cerium(IV) ammonium nitrate inside a properly operating chemical fume

hood to ensure adequate ventilation.[1][10][11]

Avoid any actions that could generate dust, such as crushing or grinding the material outside

of a controlled environment.[1][12]

2. Procedural Steps for Handling:

Before handling, wash hands thoroughly. Do not eat, drink, or smoke in the handling area.[1]

[7]

Don the required PPE as specified in the table above.

Carefully weigh or measure the required amount, keeping the container opening away from

your face.
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When preparing solutions, slowly add the Cerium(IV) ammonium nitrate to the solvent to

avoid splashing.

After handling, wash hands and forearms thoroughly.

3. Storage:

Store in a cool, dry, and well-ventilated area in a tightly closed container.[1][10]

Crucially, store away from combustible materials, clothing, strong reducing agents, organic

materials, acids, and powdered metals.[1][10][12] Cerium(IV) ammonium nitrate is a strong

oxidizer, and its contact with these materials may cause a fire.[1][12]

Emergency and Disposal Plan
Spill Response Protocol
In the event of a spill, follow these steps immediately and methodically.
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Spill Detected

Evacuate Immediate Area
Alert Personnel

Increase Ventilation
(If Safe to Do So)

Eliminate Ignition Sources

Don Appropriate PPE:
- Respirator

- Goggles & Face Shield
- Chemical-Resistant Gloves

- Lab Coat/Apron

Contain Spill with Inert Material
(e.g., Sand, Dry Earth)

DO NOT use combustible materials
(e.g., Sawdust)

Carefully Sweep Up Spilled Material
Avoid Creating Dust

Place in a Labeled, Closed
Container for Hazardous Waste

Decontaminate Spill Area
with Water

Dispose of Waste Container
According to Regulations

Spill Secured

Click to download full resolution via product page

Caption: Workflow for responding to a Cerium(IV) ammonium nitrate spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b239454?utm_src=pdf-body-img
https://www.benchchem.com/product/b239454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid Measures
Immediate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, ensuring to rinse

under the eyelids.[1][12] Seek immediate

medical attention.[1][12]

Skin Contact

Immediately remove all contaminated clothing.

[7] Wash the affected area with plenty of soap

and water.[1] Seek medical assistance if

irritation develops or persists.[1]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1] If

respiratory symptoms (coughing, wheezing,

difficulty breathing) occur, seek immediate

medical attention.[1]

Ingestion

Do NOT induce vomiting.[8][12] If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water.[8][12]

Seek immediate medical attention.[1][12]

Disposal Plan
All waste containing Cerium(IV) ammonium nitrate, including spilled material and

contaminated items (e.g., gloves, paper towels), must be treated as hazardous waste.[4]

Collect waste in a suitable, closed, and clearly labeled container.[1]

Do not dispose of this material down the drain or in regular trash.[4]

Arrange for disposal through a licensed waste management company, following all local,

regional, and national environmental regulations.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b239454?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

